Cas no 109334-04-5 (1-Hexacosanol, benzoate)

• Product name: 1-Hexacosanol, benzoate
• CAS No: 109334-04-5
• MF: C₃₃H₆₀O₃
• MW: 504.827711105347
• CID: 1192030
• PubChem ID: 71334857

1-Hexacosanol, benzoate Chemical and Physical Properties

Names and Identifiers

• 1-Hexacosanol, benzoate
• benzoic acid,hexacosan-1-ol
• Benzoic acid--hexacosan-1-ol (1/1)
• 109334-04-5
• DTXSID10762920

• Inchi： InChI=1S/C26H54O.C7H6O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27;8-7(9)6-4-2-1-3-5-6/h27H,2-26H2,1H3;1-5H,(H,8,9)
• InChI Key： NOAXSFBWNSGOKQ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCCO.C1=CC=C(C=C1)C(=O)O

Computed Properties

• Exact Mass: 504.45424577g/mol
• Monoisotopic Mass: 504.45424577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 36
• Rotatable Bond Count: 25
• Complexity: 342
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5Ų